Cas no 1702189-93-2 (1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane)

1-(Bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane is a brominated cyclopentane derivative featuring a cyclopropylethoxy substituent, making it a versatile intermediate in organic synthesis. The presence of both a reactive bromomethyl group and a cyclopropylethoxy moiety allows for selective functionalization, enabling applications in the preparation of complex cyclic and heterocyclic compounds. Its structure is particularly useful in medicinal chemistry for constructing pharmacologically active scaffolds. The compound's stability under standard handling conditions and its compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Care should be taken due to the electrophilic nature of the bromomethyl group, which facilitates nucleophilic substitution reactions. This compound is typically handled under inert conditions to preserve reactivity.

1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane structure

1702189-93-2 structure

Product Name:1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane

CAS No:1702189-93-2

MF:C₁₁H₁₉BrO

MW:247.171962976456

CID:6028735

PubChem ID:106204714

Update Time:2025-10-28

1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

- 1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane
- EN300-1134305
- 1702189-93-2
- Inchi： 1S/C11H19BrO/c12-9-11(6-1-2-7-11)13-8-5-10-3-4-10/h10H,1-9H2
- InChI Key： KHEQQLGNPDZKNW-UHFFFAOYSA-N
- SMILES： BrCC1(CCCC1)OCCC1CC1

Computed Properties

Exact Mass: 246.06193g/mol
Monoisotopic Mass: 246.06193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 9.2Å²

1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1134305-1.0g	1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane	1702189-93-2		1g	$0.0	2023-06-09
Enamine	EN300-1134305-0.05g	1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane	1702189-93-2	95%	0.05g	$948.0	2023-10-26
Enamine	EN300-1134305-0.1g	1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane	1702189-93-2	95%	0.1g	$993.0	2023-10-26
Enamine	EN300-1134305-0.25g	1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane	1702189-93-2	95%	0.25g	$1038.0	2023-10-26
Enamine	EN300-1134305-0.5g	1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane	1702189-93-2	95%	0.5g	$1084.0	2023-10-26
Enamine	EN300-1134305-1g	1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane	1702189-93-2	95%	1g	$1129.0	2023-10-26
Enamine	EN300-1134305-2.5g	1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane	1702189-93-2	95%	2.5g	$2211.0	2023-10-26
Enamine	EN300-1134305-5g	1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane	1702189-93-2	95%	5g	$3273.0	2023-10-26
Enamine	EN300-1134305-10g	1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane	1702189-93-2	95%	10g	$4852.0	2023-10-26

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Additional information on 1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane

Comprehensive Overview of 1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane (CAS No. 1702189-93-2)

1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane (CAS No. 1702189-93-2) is a specialized organic compound with a unique molecular structure, combining a cyclopentane core with bromomethyl and 2-cyclopropylethoxy functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its bromomethyl group offers reactivity for further derivatization, while the cyclopropylethoxy moiety contributes to steric and electronic modulation, making it valuable for drug discovery and material science applications.

In recent years, the demand for functionalized cyclopentane derivatives has surged, driven by their role in synthesizing bioactive molecules. Researchers frequently search for "CAS 1702189-93-2 suppliers" or "1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane synthesis" to explore its utility in cross-coupling reactions or as a building block for heterocyclic compounds. The compound's stability under various conditions and compatibility with Grignard reagents or palladium-catalyzed reactions further enhances its appeal.

From an industrial perspective, 1702189-93-2 aligns with the growing focus on sustainable chemistry. Queries like "green synthesis of bromomethyl cyclopentane derivatives" reflect this trend. The compound’s potential in biodegradable polymer modifications or catalysis is also under investigation, addressing the need for eco-friendly alternatives in chemical manufacturing.

Analytical characterization of 1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane typically involves NMR spectroscopy (¹H and ¹³C), mass spectrometry, and HPLC purity testing. These techniques ensure batch consistency, a critical factor for laboratories seeking "high-purity CAS 1702189-93-2." Its storage recommendations—often under inert atmospheres at low temperatures—are frequently discussed in forums focusing on compound stability and handling protocols.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a hot topic in drug development. The bromomethyl group enables linker attachment for targeted protein degradation, answering search trends like "PROTAC linker chemistry." Additionally, its role in metal-organic frameworks (MOFs) design highlights interdisciplinary relevance, bridging organic and materials chemistry.

Regulatory compliance for CAS 1702189-93-2 adheres to standard safety guidelines, with SDS documentation emphasizing proper ventilation and PPE. While not classified as hazardous under most jurisdictions, its bromine content warrants careful disposal—a point often raised in queries about "waste management for brominated compounds."

In summary, 1-(bromomethyl)-1-(2-cyclopropylethoxy)cyclopentane exemplifies innovation in synthetic chemistry. Its adaptability to medicinal chemistry, catalysis, and material science positions it as a compound of enduring interest, resonating with both academic and industrial research priorities.